Cas no 1807555-56-1 (1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl)-)

• Product Name: 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl)-
• CAS No: 1807555-56-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 4515830
• PubChem ID: 84324723
• Update Time: 2025-06-08

1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl)-
• EN300-7468881
• AKOS016562335
• 4-Methylsulfanyl-1-pyrrolidin-1-ylbutan-1-one
• 1807555-56-1
• 4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one
• 845-327-7

• Inchi： 1S/C9H17NOS/c1-12-8-4-5-9(11)10-6-2-3-7-10/h2-8H2,1H3
• InChI Key： ZZVZMXINDNBVCB-UHFFFAOYSA-N
• SMILES： S(C)CCCC(N1CCCC1)=O

Computed Properties

• Exact Mass: 187.10308534Da
• Monoisotopic Mass: 187.10308534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.6Ų

Additional information on 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl)-

Chemical Profile of 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) (CAS No. 1807555-56-1)

1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl), identified by its CAS number 1807555-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, characterized by its unique structural motif that integrates a butanone backbone with a methylthio substituent at the fourth carbon and a pyrrolidine ring at the first carbon. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) encompasses both electrophilic and nucleophilic centers, which are critical for its reactivity in various synthetic pathways. The presence of the methylthio group at the fourth carbon introduces a sulfur atom into the molecule, which can participate in sulfur-based cross-coupling reactions such as Stille couplings or Suzuki-Miyaura reactions. Meanwhile, the pyrrolidine ring provides a nitrogen-rich environment that can engage in hydrogen bonding or coordinate with metal catalysts, enhancing its utility in medicinal chemistry applications.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating thiazole scaffolds exhibit potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) positions it as a promising precursor for designing molecules with enhanced pharmacological properties. For instance, modifications at the methylthio and pyrrolidine positions can fine-tune the molecule's solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its role as a building block in fragment-based drug design. Fragment-based approaches involve identifying small molecules with high affinity for biological targets and then linking them together to form more potent drugs. The structural complexity of 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) makes it an excellent candidate for such strategies. Researchers have leveraged its core structure to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. The pyrrolidine moiety, in particular, has been shown to interact favorably with hinge regions of protein kinases, making it a valuable component in kinase inhibitor design.

The synthesis of 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) typically involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps often include nucleophilic substitution reactions to introduce the methylthio group and cycloaddition reactions to form the pyrrolidine ring. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-sulfur and carbon-nitrogen bonds present in the molecule. These methods not only improve yield but also minimize waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) has been studied to understand its interaction with biological targets at the molecular level. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors due to its ability to form multiple hydrogen bonds and hydrophobic interactions. These insights have guided medicinal chemists in optimizing lead structures for better binding affinity and reduced off-target effects. Additionally, quantum mechanical calculations have provided detailed energetics for key reaction intermediates during its synthesis.

The pharmacokinetic properties of derivatives derived from 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) are also subjects of active research. Studies have focused on modulating metabolic stability by altering substituents at strategic positions within the molecule. For example, replacing hydrogen atoms on the pyrrolidine ring with fluorine atoms has been shown to enhance metabolic resistance against cytochrome P450 enzymes. Such modifications are crucial for improving drug half-life and therapeutic efficacy.

In conclusion, 1-Butanone, 4-(methylthio)-1-(1-pyrrolidinyl) (CAS No. 1807555-56-1) represents a significant asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug discovery underscores its importance in developing next-generation therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely remain at forefront of medicinal chemistry innovation.